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Compound of Interest

Compound Name: Vilazodone carboxylic acid

Cat. No.: B113504 Get Quote

Essential Safety and Handling Guide for
Vilazodone Carboxylic Acid
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Vilazodone carboxylic acid. The following

procedural guidance is designed to ensure the safe handling, storage, and disposal of this

active pharmaceutical ingredient (API) metabolite.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Vilazodone carboxylic acid is not readily

available, its structural similarity to Vilazodone Hydrochloride suggests that similar precautions

should be taken. Vilazodone Hydrochloride is harmful if swallowed, inhaled, or comes into

contact with skin[1]. It can cause skin and serious eye irritation[1]. Therefore, a comprehensive

approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards[2].

Tightly fitting safety goggles
Recommended for tasks with a

higher risk of splashes[2].

Hand Protection Chemical-resistant gloves

Inspect gloves prior to use.

Follow proper glove removal

technique to avoid skin

contact[2][3].

Body Protection Laboratory Coat To prevent skin contact[3][4].

Impervious Clothing

Fire/flame resistant clothing is

recommended where

applicable[2].

Respiratory Protection NIOSH-approved respirator

Use in well-ventilated areas. A

full facepiece respirator

operated in pressure-demand

or other positive pressure

mode may be necessary for

handling large quantities or in

case of spills[3][5].

Safe Handling and Operational Plan
A risk assessment should be conducted before handling Vilazodone carboxylic acid to

determine the potential for exposure. Engineering controls, such as fume hoods and ventilated

enclosures, should be the primary means of controlling exposure[4][6].

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Confirm that a safety shower and eyewash station are readily accessible.

Handling the Compound:

Handle Vilazodone carboxylic acid in a designated area, preferably within a chemical

fume hood or other ventilated enclosure[4].

Avoid generating dust[5].

Do not eat, drink, or smoke in the handling area[1].

Wash hands thoroughly after handling[2][5].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[1].

Keep away from moisture and heat[5].

A freezer is recommended for long-term storage[1].

Disposal Plan
All waste containing Vilazodone carboxylic acid should be treated as hazardous chemical

waste.

Disposal Protocol:

Waste Collection:

Collect all waste materials, including unused product and contaminated items (e.g.,

gloves, wipes), in a designated and properly labeled hazardous waste container[5].

Do not discharge unused or waste materials to drains or sewage systems[5].

Disposal Procedure:

Dispose of waste in accordance with all applicable federal, state, and local regulations[5].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b113504?utm_src=pdf-body
https://www.arborpharmchem.com/knowledge-base/handling-hazardous-apis/
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://www.tcichemicals.com/BE/en/sds/V0149_EU_6N.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=9645
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://www.tcichemicals.com/BE/en/sds/V0149_EU_6N.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://www.tcichemicals.com/BE/en/sds/V0149_EU_6N.pdf
https://www.benchchem.com/product/b113504?utm_src=pdf-body
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Viibryd-Vilazodone-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is recommended to use a licensed hazardous material disposal company[2].

An appropriately permitted chemical waste incinerator is a suitable method of disposal[5].

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of

Vilazodone carboxylic acid.
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Safe Handling and Disposal Workflow for Vilazodone Carboxylic Acid
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Store in Cool, Dry, Ventilated Area Engage Licensed Disposal Company

Dispose via Chemical Incineration
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Caption: Workflow for safe handling of Vilazodone carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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